Cas no 2228591-45-3 (6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228591-45-3
• MF: C₁₀H₁₂F₄N₂
• MW: 236.209296226501
• CID: 6449503
• PubChem ID: 165743180
• Update Time: 2025-07-18

6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline
• 2228591-45-3
• EN300-1974879

• Inchi： 1S/C10H12F4N2/c1-16(2)9-5(8(15)10(13)14)3-4-6(11)7(9)12/h3-4,8,10H,15H2,1-2H3
• InChI Key： ZYIMWTVHQUJCLP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1N(C)C)F)F)N)F

Computed Properties

• Exact Mass: 236.09366104g/mol
• Monoisotopic Mass: 236.09366104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228591-45-3)

6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline is a fluorinated aromatic amine compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228591-45-3, exhibits distinct chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of multiple fluorine atoms and an amino group in its molecular structure imparts both reactivity and potential biological activity, making it a subject of intense study in synthetic organic chemistry and drug discovery.

The molecular structure of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions, an amino group attached to a difluoroethyl side chain at the 6 position, and N,N-dimethylation on the amine nitrogen. This configuration results in a molecule with high lipophilicity and potential interactions with biological targets, which are critical factors in drug design. The fluorine atoms contribute to metabolic stability and binding affinity, while the amino group provides a site for further functionalization or interaction with biological receptors.

In recent years, there has been growing interest in fluorinated compounds due to their ability to enhance drug efficacy and pharmacokinetic properties. Studies have demonstrated that fluorine substitution can improve the bioavailability of drugs by increasing their lipophilicity and resistance to metabolic degradation. The compound 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline is no exception, and its unique structural features have been explored in several research contexts. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting enzymes involved in cancer pathways.

One of the most compelling aspects of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline is its potential as a building block for more complex pharmacophores. Researchers have leveraged its reactive sites—particularly the amino group and the difluoroethyl side chain—to develop derivatives with enhanced biological activity. For example, modifications at the amino position can yield compounds with improved binding affinity to specific protein targets, while alterations to the difluoroethyl group can fine-tune pharmacokinetic profiles. These strategies align with contemporary drug discovery trends that emphasize structure-activity relationships (SAR) and rational design.

The synthesis of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires specialized methodologies to ensure high yields and purity. Techniques such as nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling reactions are often employed to achieve the desired substitution patterns on the benzene ring. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions involving the amino and difluoroethyl groups.

Recent advances in computational chemistry have further facilitated the study of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline by enabling detailed molecular modeling and virtual screening. These approaches allow researchers to predict binding interactions with biological targets and optimize lead compounds before experimental synthesis. For instance, molecular dynamics simulations have been used to assess how this compound might interact with enzymes or receptors involved in inflammatory pathways. Such computational insights are invaluable for guiding experimental efforts and reducing trial-and-error processes in drug development.

The therapeutic potential of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline has been explored in several preclinical studies. Its structural motifs suggest applications in treating conditions such as cancer or inflammatory diseases where modulating enzyme activity is key. Preliminary data indicate that derivatives of this compound can inhibit specific kinases or transcription factors implicated in disease progression. While these findings are promising, further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

From an industrial perspective, the production of 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline on a scalable basis remains a challenge due to its complex structure and sensitive functional groups. However， advancements in process chemistry are gradually addressing these issues by optimizing synthetic routes for efficiency and cost-effectiveness。 Collaborative efforts between academia and industry are essential to translate laboratory discoveries into viable pharmaceutical candidates.

The future directions for research on 6-(1-amino-2,2-difluoroethyl)-2,3-difluoro-N,N-dimethylaniline include exploring its role in combination therapies and investigating its potential as an intermediate for larger drug molecules。 Additionally， studying its environmental impact and biodegradability will be crucial as sustainable chemistry becomes increasingly important。 By integrating cutting-edge synthetic methods with modern computational tools， researchers can unlock new possibilities for this versatile compound.